Cas no 5617-92-5 (Chrysanthemyl alcohol, mixture of cis and trans)
Chrysanthemyl alcohol, mixture of cis and trans Chemical and Physical Properties
Names and Identifiers
-
- Chrysanthemyl alcohol, mixture of cis and trans
- Chrysanthemyl alcohol
- CHRYSANTHEMYL ALCOHOL(RG)
- Trans-Chrysanthemyl Alcohol
- 2,2-Dimethyl-3-(2-methylpropenyl)cyclopropanemethanol
- Chrysanthemic alcohol
- SpecPlus_000337
- Spectrum5_000527
- SPECTRUM300566
- CCG-38818
- KBio1_001377
- UNII-R52DEG7BXK
- R52DEG7BXK
- HY-N9493
- SDCCGMLS-0066572.P001
- HIPIENNKVJCMAP-UHFFFAOYSA-N
- 5617-92-5
- KBio3_002303
- KBioGR_002147
- NCGC00095607-01
- Spectrum3_001332
- Spectrum2_001768
- Spectrum4_001654
- NS00044906
- SR-05000002388-1
- Q27155163
- Cyclopropanemethanol, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (cis,trans-(+/-))-
- CS-0181924
- [2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropyl]methanol
- KBio2_001801
- BSPBio_003083
- Chrysanthemol
- AI3-20836
- SR-05000002388
- CHEMBL1318346
- C17611
- KBioSS_001801
- AKOS015910737
- NCGC00095607-02
- CHEBI:81217
- Cyclopropanemethanol, 2,2-dimethyl-3-(2-methyl-1-propenyl)-
- EINECS 227-045-0
- SPBio_001635
- Cyclopropanemethanol,2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,(1R,3S)-rel-
- [2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropyl]methanol
- [2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropyl]methanol #
- DTXSID10971555
- KBio2_004369
- Spectrum_001321
- SCHEMBL522961
- MFCD00001305
- KBio2_006937
- DivK1c_006433
- CYCLOPROPANEMETHANOL, 2,2-DIMETHYL-3-(2-METHYL-1-PROPEN-1-YL)-
- G77212
-
- MDL: MFCD00001305
- Inchi: 1S/C10H18O/c1-7(2)5-8-9(6-11)10(8,3)4/h5,8-9,11H,6H2,1-4H3
- InChI Key: HIPIENNKVJCMAP-UHFFFAOYSA-N
- SMILES: OCC1C(/C=C(\C)/C)C1(C)C
Computed Properties
- Exact Mass: 154.13600
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Colorless Transparent Liquid
- Density: 0.888 g/mL at 25 °C(lit.)
- Boiling Point: 66-69 °C/0.07 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:185°F
Degrees Celsius:85°C - Refractive Index: n20/D 1.475(lit.)
- Solubility: Slightly soluble (2 g/l) (25 º C),
- PSA: 20.23000
- LogP: 2.21710
- Solubility: Not determined
Chrysanthemyl alcohol, mixture of cis and trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB165510-100 mg |
Chrysanthemyl alcohol, 90%; . |
5617-92-5 | 90% | 100 mg |
€790.00 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T924693-100mg |
TRANS-CHRYSANTHEMYL ALCOHOL |
5617-92-5 | ≥95% | 100mg |
¥1,879.20 | 2022-06-14 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8252-100 mg |
Trans-Chrysanthemyl Alcohol |
5617-92-5 | 100MG |
¥1200.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T22310-100mg |
Chrysanthemyl alcohol |
5617-92-5 | , | 100mg |
¥778.0 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1252594-100mg |
Chrysanthemol |
5617-92-5 | 98% | 100mg |
¥2714.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1252594-250mg |
Chrysanthemol |
5617-92-5 | 98% | 250mg |
¥4480.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1252594-1g |
Chrysanthemol |
5617-92-5 | 98% | 1g |
¥8398.00 | 2024-05-08 | |
| Aaron | AR003VNU-100mg |
Trans-Chrysanthemyl Alcohol |
5617-92-5 | 95% | 100mg |
$8.00 | 2025-02-17 | |
| Aaron | AR003VNU-250mg |
Trans-Chrysanthemyl Alcohol |
5617-92-5 | 95% | 250mg |
$15.00 | 2025-02-17 | |
| Aaron | AR003VNU-10g |
Trans-Chrysanthemyl Alcohol |
5617-92-5 | 95% | 10g |
$312.00 | 2025-02-17 |
Chrysanthemyl alcohol, mixture of cis and trans Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Chrysanthemyl alcohol, mixture of cis and trans
Chrysanthemyl Alcohol (CAS No. 5617-92-5): A Comprehensive Overview
Chrysanthemyl alcohol, also known as chrysanthemol, is a naturally occurring compound that has garnered significant attention in the fields of chemistry, perfumery, and natural product research. This compound is characterized by its pleasant floral aroma, making it a valuable ingredient in various consumer products. The CAS number 5617-92-5 uniquely identifies this compound in chemical databases, ensuring precise reference and identification across scientific and industrial applications.
The chemical structure of chrysanthemyl alcohol consists of a bicyclic monoterpene framework with a hydroxyl group attached to the carbon skeleton. This structure contributes to its unique physical and chemical properties, including its solubility in organic solvents and its ability to form stable complexes with other molecules. Recent studies have highlighted the importance of understanding the stereochemistry of chrysanthemyl alcohol, particularly the mixture of cis and trans isomers, which can significantly influence its biological activity and sensory properties.
One of the most notable applications of chrysanthemyl alcohol is in the fragrance industry. Its floral scent profile makes it an ideal component for perfumes, cosmetics, and personal care products. The compound is often extracted from chrysanthemum flowers or synthesized through biotechnological methods. Researchers have explored various extraction techniques, including supercritical fluid extraction and enzymatic hydrolysis, to optimize the yield and purity of chrysanthemyl alcohol. These advancements have not only improved the efficiency of production but also reduced environmental impact.
In addition to its use in perfumery, chrysanthemyl alcohol has been studied for its potential pharmacological activities. Recent studies suggest that this compound exhibits antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic applications. For instance, a 2023 study published in the Journal of Natural Products demonstrated that chrysanthemyl alcohol derivatives could inhibit certain enzymes associated with inflammatory pathways, opening new avenues for drug development.
The mixture of cis and trans isomers of chrysanthemyl alcohol adds another layer of complexity to its chemical profile. The cis isomer is generally more stable than the trans isomer due to reduced steric hindrance within the molecule. This stability can influence both the synthesis process and the final product's sensory characteristics. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to accurately characterize these isomers and understand their individual contributions to the compound's properties.
The synthesis of chrysanthemyl alcohol has been a topic of extensive research over the past decade. Traditional methods involve esterification reactions followed by hydrolysis to introduce the hydroxyl group. However, recent advancements have focused on enzymatic catalysis as a more sustainable alternative. For example, lipase-catalyzed reactions have been shown to selectively produce specific stereoisomers of chrysanthemyl alcohol, offering greater control over product quality.
In terms of market demand, the global fragrance industry continues to drive the demand for high-quality natural ingredients like chrysanthemyl alcohol. Consumers are increasingly favoring products derived from natural sources due to growing health and environmental awareness. This trend has prompted manufacturers to explore innovative extraction methods and sustainable sourcing practices for this valuable compound.
The future outlook for chrysanthemyl alcohol appears promising, with ongoing research focusing on expanding its applications beyond traditional fragrance uses. Potential areas include food additives, where its mild floral flavor could enhance various food products without masking their natural taste profiles. Additionally, advancements in biotechnology may enable large-scale production of this compound through microbial fermentation, further reducing reliance on plant-based extraction methods.
In conclusion, chrysanthemyl alcohol (CAS No. 5617-92-5), particularly in its mixture form of cis and trans isomers, represents a versatile compound with diverse applications across multiple industries. Its unique aromatic properties make it an essential ingredient in perfumery and personal care products, while its pharmacological potential opens new possibilities for therapeutic use. As research continues to uncover new insights into its chemistry and applications, this compound will likely remain a focal point in both academic and industrial settings.
5617-92-5 (Chrysanthemyl alcohol, mixture of cis and trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)